Cas no 2188733-60-8 (1-(4-Cyclopropyl-5-methyl-2,3-dihydroquinoxalin-1-yl)prop-2-en-1-one)

• Product Name: 1-(4-Cyclopropyl-5-methyl-2,3-dihydroquinoxalin-1-yl)prop-2-en-1-one
• CAS No: 2188733-60-8
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 5410422
• PubChem ID: 132317645
• Update Time: 2025-06-11

1-(4-Cyclopropyl-5-methyl-2,3-dihydroquinoxalin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Cyclopropyl-3,4-dihydro-5-methyl-1(2H)-quinoxalinyl)-2-propen-1-one
• EN300-26584782
• 2188733-60-8
• Z2738285774
• 1-(4-Cyclopropyl-5-methyl-2,3-dihydroquinoxalin-1-yl)prop-2-en-1-one
• 1-(4-cyclopropyl-5-methyl-1,2,3,4-tetrahydroquinoxalin-1-yl)prop-2-en-1-one
• AKOS034007580

• Inchi： 1S/C15H18N2O/c1-3-14(18)17-10-9-16(12-7-8-12)15-11(2)5-4-6-13(15)17/h3-6,12H,1,7-10H2,2H3
• InChI Key： VMBDGDGGGXYTMW-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1C2C=CC=C(C)C=2N(CC1)C1CC1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 371.0±42.0 °C(Predicted)
• pka: 7.65±0.20(Predicted)

Additional information on 1-(4-Cyclopropyl-5-methyl-2,3-dihydroquinoxalin-1-yl)prop-2-en-1-one

Compound CAS No. 2188733-60-8: 1-(4-Cyclopropyl-5-methyl-2,3-dihydroquinoxalin-1-yl)prop-2-en-1-one

The compound with CAS No. 2188733-60-8, known as 1-(4-Cyclopropyl-5-methyl-2,3-dihydroquinoxalin-1-yl)prop-2-en-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a quinoxaline ring system substituted with a cyclopropyl group at position 4, a methyl group at position 5, and a propenone moiety at position 1. These substituents contribute to its unique physicochemical properties and bioactivity.

Recent studies have highlighted the potential of quinoxaline derivatives as anticancer agents. The presence of the cyclopropyl group in this compound introduces steric hindrance, which can enhance its binding affinity to specific protein targets. Additionally, the methyl group at position 5 may play a role in modulating the electronic properties of the molecule, further influencing its biological activity. The propenone moiety is particularly interesting as it can act as a Michael acceptor, enabling participation in conjugate additions—a reaction that is often exploited in drug design to improve bioavailability and potency.

The synthesis of 1-(4-Cyclopropyl-5-methyl-2,3-dihydroquinoxalin-1-yl)prop-2-en-1-one involves a multi-step process that typically begins with the preparation of the quinoxaline core. This is followed by functionalization at specific positions to introduce the desired substituents. Researchers have employed various strategies, including molecular docking studies, to optimize the synthesis pathway and improve yields. The use of microwave-assisted synthesis has also been reported, which significantly reduces reaction times while maintaining product quality.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer. The ability of this compound to inhibit specific kinases suggests its potential as a lead molecule for drug development. Furthermore, studies have indicated that it exhibits selective cytotoxicity against cancer cell lines, while showing minimal toxicity to normal cells—a desirable trait for anticancer agents.

The structural features of 1-(4-Cyclopropyl-5-methyl-2,3-dihydroquinoxalin-1-yl)propenone also make it a valuable tool in chemical biology. Its quinoxaline core serves as a scaffold for further functionalization, enabling researchers to explore additional substituents that could enhance its bioactivity or alter its pharmacokinetic properties. For instance, the introduction of hydroxyl or amino groups could improve solubility and facilitate drug delivery.

From an environmental standpoint, the synthesis and application of this compound are conducted with strict adherence to green chemistry principles. Researchers are increasingly focusing on minimizing waste generation and utilizing renewable resources during the synthesis process. This approach not only reduces the environmental footprint but also aligns with global efforts to promote sustainable practices in pharmaceutical manufacturing.

In conclusion, CAS No. 2188733608 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure and promising biological activity position it as a valuable candidate for further exploration in therapeutic applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make a meaningful impact in the development of novel pharmaceutical agents.